1-(4-Chlorophenoxy)acetone
Cat. No. B107787
M. Wt: 184.62 g/mol
InChI Key: DFBZHQBJMFLYJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07368479B2
Procedure details
A suspension of 4-chlorophenol (2.6 g, 20 mmol), chloroacetone (2.8 g, 30 mmol) and potassium carbonate (3.45 g, 25 mmol) in acetone (100 ml) is heated at reflux for 3 hours. The precipitating inorganic salts are filtered off and the filtrate is evaporated to dryness to give the 1-(4-chlorophenoxy)-propan-2-one.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.Cl[CH2:10][C:11](=[O:13])[CH3:12].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:10][C:11](=[O:13])[CH3:12])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)O
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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ClCC(C)=O
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Name
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Quantity
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3.45 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 hours
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitating inorganic salts are filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(OCC(C)=O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
